9-Hexadecenoic acid
Cat. No. B167761
CAS RN:
10030-73-6
M. Wt: 254.41 g/mol
InChI Key: SECPZKHBENQXJG-BQYQJAHWSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
9-Hexadecenoic acid, also known as Palmitelaidic acid, is a straight-chain, monounsaturated, 16-carbon fatty acid with a trans-double bond at position C-9 . It is the trans-isomer of palmitoleic acid and the predominant trans-16:1 isomer in cheeses from goat and ewe milk . Major dietary sources are partly hydrogenated vegetable oils . It is a monounsaturated fatty acid and a long-chain fatty acid .
Synthesis Analysis
Palmitoleic acid (16:1n-7) and sapienic acid (16:1n-10) are synthesized from palmitic acid by the action of stearoyl-CoA desaturase-1 and fatty acid desaturase 2, respectively . A third positional isomer, hypogeic acid (16:1n-9) is produced from the partial β-oxidation of oleic acid .
Molecular Structure Analysis
The molecular formula of 9-Hexadecenoic acid is C16H30O2 . The IUPAC name is (E)-hexadec-9-enoic acid . The InChI is InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/b8-7+ .
Chemical Reactions Analysis
The formation of 9,10-dihydroxyhexadecanoic acid was successfully achieved when a combination of induced cell lysates of recombinant E. coli containing FAD, EH, and EPOX were incubated with 9-hexadecenoic acid .
Scientific Research Applications
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Biochemistry and Microbiology
- 9-Hexadecenoic acid, also known as Palmitelaidic acid, is a type of monounsaturated fatty acid .
- It has been studied in the context of Pseudomonas sp. strain E-3, where a 9-hexadecenoic acid cis-trans isomerase was found to catalyze the cis-to-trans isomerization of the double bond of free 9-cis-hexadecenoic acid .
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Medicine and Health Sciences
- Positional isomers of hexadecenoic acid, which include 9-Hexadecenoic acid, are considered as fatty acids with anti-inflammatory properties .
- Palmitoleic acid (cis-9-hexadecenoic acid, 16:1n-7), a positional isomer of 9-Hexadecenoic acid, has been identified as a lipokine with important beneficial actions in metabolic diseases .
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Cosmetics and Skin Care
- Palmitoleic acid is known for its liquid consistency at room temperature and is often associated with various health benefits, such as promoting skin health .
- It is believed to help improve skin elasticity and reduce the appearance of wrinkles .
- Palmitoleic acid is also being explored for its potential use as a dietary supplement, as it may aid in weight management and support overall metabolic health .
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Food Industry
- Palmitoleic acid is found in trace amounts in most foods except for sardine oil, which contains 15% of this acid as a component of triglycerides .
- Other dietary sources of palmitoleic acid include breast milk, a variety of animal fats, vegetable oils, and marine oils .
- Macadamia oil (Macadamia integrifolia) and sea buckthorn oil (Hippophae rhamnoides) are botanical sources with high concentrations, containing 17% and 19-29% palmitoleic acid, respectively .
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Adhesives and Coatings
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Environmental Monitoring
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Chemical Analysis
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Chemical Synthesis
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Pharmaceuticals
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Industrial Applications
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Environmental Science
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Nutrition and Dietary Supplements
Future Directions
The multiplicity of effects reported for palmitoleic acid and the compartmentalized manner in which they often occur, may suggest the overlapping actions of multiple isomers being present at the same or neighboring locations . These findings open new perspectives for plasma lipidomics involving monounsaturated fatty acids, highlighting future developments for their evaluation in different health conditions including free radical stress .
properties
IUPAC Name |
(E)-hexadec-9-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/b8-7+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SECPZKHBENQXJG-BQYQJAHWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC=CCCCCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC/C=C/CCCCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7021603 |
Source
|
| Record name | (E)-Hexadec-9-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7021603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; Liquid, Other Solid, Solid |
Source
|
| Record name | 9-Hexadecenoic acid | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Palmitelaidic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0012328 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
9-Hexadecenoic acid | |
CAS RN |
10030-73-6, 2091-29-4, 373-49-9 |
Source
|
| Record name | Palmitelaidic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10030-73-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Palmitoleic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002091294 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Palmitelaidic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010030736 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | palmitoleic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=277452 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 9-Hexadecenoic acid | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 9-Hexadecenoic acid, (9E)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | (E)-Hexadec-9-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7021603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 9-Hexadecenoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.239 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PALMITELAIDIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/65DJ825A3Z | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Palmitelaidic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0012328 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
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Citations
For This Compound
4,740
Citations
… that of a 9-hexadecenoic acid cis-trans isomerase (9isomerase), and the enzyme was localized in the cytosol when it catalyzed the 9-cis,9-trans conversion of free 9hexadecenoic acid (…
Number of citations: 42
link.springer.com
The influence of difference in Δ chain length of cis-monounsaturated fatty acids on the phase behavior of their binary mixtures was examined based on the phase diagram of the mixture …
Number of citations: 18
www.sciencedirect.com
The monoenoic methyl esters from numerous fats and oils which contained appreciablecis‐9‐hexadecenoic acid (cis‐9‐16∶1) were isolated by liquid‐solid chromatography on silver …
Number of citations: 27
aocs.onlinelibrary.wiley.com
… sure effect on the polymorphic behavior of palmitoleic acid (c/s-9-hexadecenoic acid) which differs in the methyl-sided chain length (co = 7) from oleic acid (w = 9) and in a total of the …
Number of citations: 27
www.sciencedirect.com
… The isomers studied were palmitoleic acid (cis-9-hexadecenoic acid, 16:1n-7), trans-palmitoleic acid (trans-9-hexadecenoic acid, 16:1n-7t), sapienic acid (cis-6-hexadecenoic acid, 16:…
Number of citations: 149
www.cell.com
… 1311-16-iodo-9hexadecenoic acid has been shown to … -9-hexadecenoic acid at a specific activity of 20 mCi/mg are produced. The label of radioiodinated 16-iodo-9-hexadecenoic acid …
Number of citations: 39
www.sciencedirect.com
The routine labelling of 16-iodo-9-hexadecenoic acid has been performed by I/sup -/-/sup 123/I/sup -/ exchange in acetone at 105 deg C for 7 min with a labelling yield higher than 95%. …
Number of citations: 16
www.osti.gov
… 9-hexadecenoic acid with more efficiency in comparison to vector control. The peak area was taken to calculate the relative abundance of 9-hexadecenoic acid … of 9-hexadecenoic acid …
Number of citations: 5
microbialcellfactories.biomedcentral.com
… stable prevalence of cis-9-hexadecenoic acid in the fatty acid … high content of cis-9-hexadecenoic acid, which, together with … , the contents of cis-9-hexadecenoic acid in the fatty acids of …
Number of citations: 3
link.springer.com
The aim of the present study was to demonstrate that it is possible to estimate the intracellular metabolism of a fatty acid labelled with iodine using external radioactivity measurements. I-…
Number of citations: 12
link.springer.com
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